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In the field of archaeological science, isotopic analysis has revolutionized our ability to trace the

origins of people, artifacts, and materials, providing a window into past mobility, trade, and

technology. Among the most powerful tools are strontium (Sr) and lead (Pb) isotope analyses.

While both serve as geochemical tracers, their principles, applications, and the materials they

are best suited for differ significantly. This guide provides an objective comparison of strontium

and lead isotopes for archaeological provenancing, supported by experimental data and

detailed methodologies.

Fundamental Principles: How They Work
The utility of both strontium and lead isotopes in provenancing lies in their predictable variation

in geological formations. This variation creates distinct isotopic "fingerprints" for different

geographic regions.

Strontium (Sr) Isotopes: The provenancing power of strontium comes from the ratio of two of its

isotopes: strontium-87 (⁸⁷Sr) and strontium-86 (⁸⁶Sr). ⁸⁷Sr is formed by the radioactive decay

of rubidium-87 (⁸⁷Rb), which has a half-life of 48.8 billion years. The ⁸⁷Sr/⁸⁶Sr ratio in a given

rock is therefore dependent on the rock's age and its original rubidium-to-strontium content.

Older rocks rich in rubidium, like granites, will have high ⁸⁷Sr/⁸⁶Sr ratios, while younger, low-

rubidium rocks like basalts will have lower ratios.

This geological signature is transferred through weathering into soil and water and

subsequently enters the food chain. Strontium is chemically similar to calcium and is

incorporated into the bones and tooth enamel of animals and humans as they consume local
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plants and water. Because this isotopic ratio does not significantly fractionate as it moves up

the food chain, the ⁸⁷Sr/⁸⁶Sr ratio in skeletal tissues directly reflects the geology of the region

where an individual lived during the time that tissue was formed. Tooth enamel is particularly

valuable as it forms in early childhood and is highly resistant to post-mortem contamination,

providing a permanent record of an individual's childhood location.
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Strontium Isotope Pathway from Bedrock to Biological Tissues.
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Lead (Pb) Isotopes: Lead has four stable isotopes: ²⁰⁴Pb, ²⁰⁶Pb, ²⁰⁷Pb, and ²⁰⁸Pb. The latter

three are the end products of the radioactive decay chains of uranium-238 (²³⁸U), uranium-235

(²³⁵U), and thorium-232 (²³²Th), respectively. The isotopic composition of lead in a mineral

deposit is therefore a function of the age of the deposit and its original U/Th/Pb ratio. This

creates distinct isotopic signatures for lead ore deposits from different geological regions.

Crucially, the lead isotope ratios do not change during the smelting and manufacturing

processes. This means that the isotopic signature of a metal artifact directly reflects the

signature of the ore from which it was made. This makes lead isotope analysis an exceptionally

powerful tool for provenancing metals like lead, silver, copper, and bronze, and by extension,

for reconstructing ancient trade routes and economic networks.

Comparative Analysis at a Glance
Feature Strontium (Sr) Isotopes Lead (Pb) Isotopes

Isotopic System
Ratio of ⁸⁷Sr/⁸⁶Sr, based on

⁸⁷Rb decay.

Ratios of ²⁰⁶Pb/²⁰⁴Pb, ²⁰⁷Pb/

²⁰⁴Pb, ²⁰⁸Pb/²⁰⁴Pb, based on U

and Th decay.

Primary Application

Human and animal mobility,

migration, and paleodietary

studies.

Provenancing of metals (lead,

silver, copper alloys), glasses,

and glazes.

Common Materials

Tooth enamel, bone, hair,

archaeological textiles, plant

matter.

Metal artifacts, ore bodies,

slag, glasses, sediments,

bones, and teeth.

Tracer Principle

"You are what you eat" -

reflects the geology of the

consumed diet.

"The artifact reflects its source"

- traces the geological origin of

raw materials.

Key Advantage

Excellent for directly studying

the movement of people and

animals.

Highly effective for tracking

raw material procurement and

ancient trade networks.

Key Limitation

Different geographic regions

can have overlapping ⁸⁷Sr/⁸⁶Sr

ratios.

Overlapping signatures

between ore deposits; mixing

and recycling of metals can

complicate interpretation.
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Experimental Protocols
The analysis of both strontium and lead isotopes involves meticulous sample preparation in a

clean laboratory environment to prevent contamination, followed by analysis using mass

spectrometry.

Strontium Isotope Analysis Protocol (Tooth Enamel)
Sample Selection & Mechanical Cleaning: The most pristine area of tooth enamel is

selected. The surface is mechanically cleaned using a dental drill or abrasion tool to remove

surficial contaminants.

Chemical Pretreatment: The cleaned enamel sample is washed in ultra-pure water and weak

acids (e.g., dilute acetic acid) to remove any remaining diagenetic carbonates.

Dissolution: The pre-cleaned enamel powder is completely dissolved in a strong acid,

typically nitric acid (HNO₃).

Strontium Separation: The dissolved sample solution is passed through a column containing

a specialized ion-exchange resin (e.g., Eichrom Sr-Spec resin) that selectively binds

strontium, separating it from other elements that could interfere with the analysis.

Mass Spectrometry: The purified strontium fraction is loaded onto a filament and analyzed

using Thermal Ionization Mass Spectrometry (TIMS) or Multi-Collector Inductively Coupled

Plasma Mass Spectrometry (MC-ICP-MS) to determine the precise ⁸⁷Sr/⁸⁶Sr ratio.

Lead Isotope Analysis Protocol (Metal Artifact)
Sample Acquisition: A small sample (milligrams) is drilled from an inconspicuous part of the

metal artifact.

Dissolution: The metal sample is dissolved in a mixture of strong acids (e.g., nitric acid and

hydrochloric acid).

Lead Separation: The sample solution is passed through an anion-exchange

chromatography column. Lead is isolated from the sample matrix.
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Mass Spectrometry: The purified lead solution is analyzed using MC-ICP-MS to measure the

ratios of ²⁰⁶Pb/²⁰⁴Pb, ²⁰⁷Pb/²⁰⁴Pb, and ²⁰⁸Pb/²⁰⁴Pb. The instrument is calibrated using a

known standard, such as NIST SRM 981.
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3. Acid Dissolution
of Sample

4. Isotope Separation
(Ion-Exchange Chromatography)

5. Mass Spectrometry
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6. Data Analysis & Comparison
to Baseline Data
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Generalized Experimental Workflow for Isotope Provenancing.

Quantitative Data from Case Studies
The interpretation of isotopic data relies on comparing the results from an artifact or individual

to a baseline map of isotopic variation in the potential regions of origin.

Case Study 1: Strontium and Human Mobility
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A study of individuals from an early Iron Age cemetery in the Pamir Plateau used strontium

isotope analysis to investigate mobility. The ⁸⁷Sr/⁸⁶Sr ratios of tooth enamel from several

individuals were significantly different from the local fauna, indicating they were not local to the

burial site.

Sample ID Material ⁸⁷Sr/⁸⁶Sr Ratio Interpretation

Local Fauna (Avg) Bone/Enamel 0.7115
Establishes local

baseline

Individual A Tooth Enamel 0.7114 Local Origin

Individual B Tooth Enamel 0.7092 Non-Local Origin

Individual C Tooth Enamel 0.7095 Non-Local Origin

Note: Data is illustrative, based on findings from studies like Wang et al. (2016).

Case Study 2: Lead and Metal Trade
Lead isotope analysis of Iron Age metal artifacts found in Finland revealed that the metal did

not originate from local sources. The lead isotope ratios of the artifacts matched known

signatures of copper mines in Southern Europe, providing direct evidence of long-distance

trade networks across the Baltic Sea.

Artifact ²⁰⁶Pb/²⁰⁴Pb ²⁰⁷Pb/²⁰⁴Pb ²⁰⁸Pb/²⁰⁴Pb Provenance

Finnish Axe

Head
18.15 15.62 38.21

Southern

European Mines

Finnish Sword 18.18 15.63 38.25
Southern

European Mines

Local Finnish

Ore
19.50 15.75 39.80

Does not match

artifacts

Note: Data is illustrative, based on findings from studies like Baker et al. (2019).
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Combining Strontium and Lead Isotopes
The most powerful studies often use a multi-isotope approach. For example, when analyzing

human remains, strontium isotopes can indicate where an individual grew up, while lead

isotopes in their bones can reveal exposure to industrial pollution or specific metal sources

during their lifetime. This combined approach provides a more detailed and robust life history of

an individual or history of an object. For instance, studies on ancient glass have shown that

while lead isotopes may not always be discriminatory, strontium isotopes can reliably

distinguish between the sources of raw materials used in plant ash glass.

In conclusion, both strontium and lead isotope analyses are indispensable tools in modern

archaeology. Strontium isotopes excel at tracing the movement of living beings, offering direct

insights into migration and mobility. Lead isotopes, conversely, are unparalleled for

fingerprinting the raw materials of manufactured goods, primarily metals, thereby illuminating

ancient technologies and trade economies. The choice between them depends on the research

question and the material available, while their combined use offers the most comprehensive

view of the past.

To cite this document: BenchChem. [Strontium vs. Lead Isotopes: A Comparative Guide for
Archaeological Provenancing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083252#strontium-versus-lead-isotopes-for-
archaeological-provenancing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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